3,5-Diiodo-4(4'-methoxyphenoxy)benzoic acid methyl ester

• IUPAC Name: methyl 3,5-diiodo-4-(4-methoxyphenoxy)benzoate
• InChI: InChI=1S/C15H12I2O4/c1-19-10-3-5-11(6-4-10)21-14-12(16)7-9(8-13(14)17)15(18)20-2/h3-8H,1-2H3
• InChI Key: BDXPYXUQAYIUFG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OC2=C(C=C(C=C2I)C(=O)OC)I
• Molecular Formula: C15H12I2O4
• Molecular Weight: 510.06 g/mol

Description

“3,5-Diiodo-4(4’-methoxyphenoxy)benzoic acid methyl ester” is a hormone analogue that inhibits the growth of cancer cells by interfering with mitochondrial function. It binds to the mitochondria of animal cells and prevents adenosine triphosphate (ATP) production.

Molecular Structure Analysis

The molecular formula of this compound is C15H12I2O4. Its molecular weight is 510.06 g/mol. The structure includes a benzoic acid moiety with two iodine atoms and a methoxyphenoxy group.

Physical And Chemical Properties Analysis

The boiling point of this compound is predicted to be 487.6±45.0 °C. Its density is predicted to be 1.854±0.06 g/cm3.

Mechanism of Action

This compound inhibits the growth of cancer cells by interfering with mitochondrial function. It binds to the mitochondria of animal cells and prevents ATP production. It also blocks the synthesis of DNA and RNA in animal cells, which may be due to its ability to interfere with enzyme activities such as protein synthesis, cell proliferation, and apoptosis. It has been shown to inhibit cellular growth by autophagy.